Cas no 2991-99-3 (2,2-difluoro-1-(thiophen-2-yl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(thiophen-2-yl)ethan-1-one
• CAS No: 2991-99-3
• MF: C₆H₄F₂OS
• MW: 162.157167434692
• CID: 240625
• PubChem ID: 11435114
• Update Time: 2025-06-06

2,2-difluoro-1-(thiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,2,2-difluoro-1-(2-thienyl)-
• Ketone,difluoromethyl 2-thienyl (6CI,8CI)
• 2,2-difluoro-1-(thiophen-2-yl)ethan-1-one
• 2991-99-3
• MFCD16618121
• Ethanone, 2,2-difluoro-1-(2-thienyl)- (9CI)
• 2,2-difluoro-1-thiophen-2-ylethanone
• EN300-1234375
• CS-0225325
• AKOS026736353
• 2,2-Difluoro-1-(2-Thienyl)Ethanone
• 2,2-difluoro-1-thiophen-2-yl-ethanone

• Inchi： 1S/C6H4F2OS/c7-6(8)5(9)4-2-1-3-10-4/h1-3,6H
• InChI Key： KKCYEHQMOZGAMC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(F)F)=O

Computed Properties

• Exact Mass: 161.99512
• Monoisotopic Mass: 161.99509224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07